1,5-Dimethyl-1,3,5-triazepane-2,4-dione

• CAS No.: 36107-45-6
• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 1,5-dimethyl-1,3,5-triazepane-2,4-dione
• InChI: InChI=1S/C6H11N3O2/c1-8-3-4-9(2)6(11)7-5(8)10/h3-4H2,1-2H3,(H,7,10,11)
• InChI Key: YKWAZKCDBNEBDG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(=O)NC1=O)C

Description

1,5-Dimethyl-1,3,5-triazepane-2,4-dione is a heterocyclic compound with a seven-membered ring structure containing nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

1,5-Dimethyl-1,3,5-triazepane-2,4-dione can be synthesized through various methods. One common approach involves the cyclization of ethylenebisisothiocyanate with ammonia solution, followed by cyclization with ethanol . Another method includes the use of nucleophilic or electrophilic substitution reactions with reagents such as o-phenylenediamine, 2-aminobenzamide, and isothiocyanates .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific industrial methods may vary depending on the desired application and production scale.

Chemical Reactions Analysis

Types of Reactions

1,5-Dimethyl-1,3,5-triazepane-2,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: Nucleophilic and electrophilic substitution reactions are common, involving reagents such as benzoyl chloride and triethylamine.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Benzoyl chloride in the presence of triethylamine in refluxing chloroform.